Cas no 496847-80-4 (Ethanethioic acid,S-[1-cyclopentyl-3-[[(1,1-dimethylethoxy)carbonyl]methylamino]propyl]ester)

• Product Name: Ethanethioic acid,S-[1-cyclopentyl-3-[[(1,1-dimethylethoxy)carbonyl]methylamino]propyl]ester
• CAS No: 496847-80-4
• MF: C₁₆H₂₉NO₃S
• MW: 315.471363782883
• CID: 1527119
• Update Time: 2024-08-24

Ethanethioic acid,S-[1-cyclopentyl-3-[[(1,1-dimethylethoxy)carbonyl]methylamino]propyl]ester Chemical and Physical Properties

Names and Identifiers

• Ethanethioic acid,S-[1-cyclopentyl-3-[[(1,1-dimethylethoxy)carbonyl]methylamino]propyl]ester
• Ethanethioic acid, S-[1-cyclopentyl-3-[[(1,1-dimethylethoxy)carbonyl]methylamino]propyl] ester

• Inchi： 1S/C16H29NO3S/c1-12(18)21-14(13-8-6-7-9-13)10-11-17(5)15(19)20-16(2,3)4/h13-14H,6-11H2,1-5H3
• InChI Key： XHEGJEDTRHAIOV-UHFFFAOYSA-N
• SMILES： C(SC(C1CCCC1)CCN(C(OC(C)(C)C)=O)C)(=O)C

Computed Properties

• Exact Mass: 315.18697

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 401.4±24.0 °C(Predicted)
• PSA: 55.4
• pka: -1.36±0.70(Predicted)